Cas no 1805054-13-0 (Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805054-13-0
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853705
• Update Time: 2025-08-03

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)3-2-4(9)13-7(12)5(3)6(10)11/h2,6H,1H3,(H2,12,13)
• InChI Key： UJUYYPYTQJPJDD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805054-13-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805054-13-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a bromine atom, and a difluoromethyl moiety, plays a crucial role in the development of novel therapeutic agents. The strategic placement of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications, making it an invaluable asset in medicinal chemistry.

The pyridine ring is a cornerstone in the synthesis of many biologically active molecules due to its ability to mimic the nitrogenous bases found in nucleic acids. The presence of the amino group at the 2-position and the carboxylate ester at the 4-position further extends its utility, providing sites for nucleophilic substitution reactions. Additionally, the bromine atom at the 6-position serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The difluoromethyl group, located at the 3-position, introduces electron-withdrawing effects and can influence both the electronic and steric properties of the molecule, making it particularly useful in modulating binding affinities and metabolic stability.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and infectious disorders. Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting specific enzymes overexpressed in tumor cells. The combination of the amino and carboxylate groups allows for facile conjugation with other pharmacophores, enabling the design of molecules with enhanced selectivity and potency. Furthermore, the difluoromethyl group has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance.

The incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance their biological activity. The difluoromethyl group, in particular, is renowned for its ability to improve binding affinity to biological targets and resistance to enzymatic degradation. This has led to its widespread use in the development of antiviral and anticancer agents. In one notable study, researchers utilized Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate as a precursor to synthesize a series of pyridine-based inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The resulting compounds exhibited promising preclinical activity, highlighting the compound's potential as a pharmacological tool.

The synthetic pathways involving Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate are diverse and well-documented. One common approach involves the bromination of a precursor pyridine derivative followed by nucleophilic substitution with difluoromethanol derivatives. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the amino and carboxylate functionalities. These synthetic strategies are not only efficient but also scalable, making them suitable for industrial applications. The compound's stability under various reaction conditions further adds to its appeal as an intermediate.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structural integrity of Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate and monitoring reaction progress. Additionally, high-performance liquid chromatography (HPLC) coupled with UV detection is frequently used for purification and quantification purposes. These analytical tools ensure that researchers can accurately assess the quality and purity of their samples, which is critical for downstream applications.

In conclusion, Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805054-13-0) is a multifaceted intermediate with significant implications in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for designing novel therapeutic agents. The compound's role in synthesizing inhibitors targeting critical disease pathways underscores its importance in modern drug discovery efforts. As research continues to evolve, Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-4-carboxylate is poised to remain at the forefront of medicinal chemistry innovation.